3-azidothiophene-2-carbaldehyde
Overview
Description
3-azidothiophene-2-carbaldehyde is a chemical compound with the molecular formula C5H3N3OS and a molecular weight of 153.16 . It is a derivative of thiophene, a five-membered heterocyclic compound that contains one sulfur atom .
Synthesis Analysis
The synthesis of this compound can be achieved through the reaction of 3-Bromothiophene-2-carbaldehyde . The synthesis of thiophene derivatives has been a topic of interest in recent years due to their potential biological effects . The Gewald reaction, Paal–Knorr reaction, Fiesselmann reaction, and Hinsberg synthesis are typical and significant synthetic methods to thiophene derivatives .Molecular Structure Analysis
The molecular structure of this compound consists of a thiophene ring with an azido group at the 3-position and a carbaldehyde group at the 2-position . The presence of the azido group and the carbaldehyde group may influence the reactivity and properties of the compound.Physical And Chemical Properties Analysis
The melting point of this compound is reported to be 57-58 °C . Other physical and chemical properties are not explicitly mentioned in the retrieved sources.Scientific Research Applications
3-azidothiophene-2-carbaldehyde has a wide range of applications in scientific research. It has been used as a starting material for the synthesis of polymers, dyes, pharmaceuticals, and other organic compounds. Additionally, this compound has been used as a building block for the synthesis of other compounds. It has also been used in the synthesis of heterocyclic compounds, such as aziridines, thiazoles, and thiadiazoles. Furthermore, this compound has been used in the synthesis of drugs, such as the anti-cancer drug, imatinib.
Mechanism of Action
3-azidothiophene-2-carbaldehyde is an important intermediate for many synthetic reactions. The mechanism of action of this compound is based on its ability to form a diazonium salt. The diazonium salt is then hydrolyzed to form this compound, which can then be used as a building block for the synthesis of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been suggested that this compound may be involved in the regulation of gene expression and the modulation of enzyme activity. Additionally, this compound has been shown to have antioxidant activity and may be involved in the regulation of cell signaling pathways.
Advantages and Limitations for Lab Experiments
The advantages of using 3-azidothiophene-2-carbaldehyde in laboratory experiments include its high reactivity and its ability to form a variety of compounds. Additionally, this compound can be synthesized in a relatively short amount of time. The main limitation of this compound is its instability in the presence of oxygen and light.
Future Directions
The potential future directions for 3-azidothiophene-2-carbaldehyde include further research into its biochemical and physiological effects, as well as its potential applications in drug development. Additionally, further research into its use as a building block for the synthesis of other compounds could lead to new and innovative applications. Additionally, research into the stability of this compound in the presence of oxygen and light could lead to improved methods for its synthesis and storage. Finally, further research into the mechanism of action of this compound could lead to a better understanding of its role in organic synthesis.
Synthesis Methods
3-azidothiophene-2-carbaldehyde can be synthesized through various methods. One of the most commonly used methods is the reaction of thiophene and sodium azide. In this reaction, thiophene is reacted with sodium azide in an inert atmosphere. The reaction proceeds in two steps. First, the sodium azide reacts with thiophene to form a diazonium salt. In the second step, the diazonium salt is converted to this compound by hydrolysis.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-azidothiophene-2-carbaldehyde involves the reaction of 2-bromo-3-thiophenecarbaldehyde with sodium azide in the presence of a copper catalyst.", "Starting Materials": [ "2-bromo-3-thiophenecarbaldehyde", "sodium azide", "copper catalyst" ], "Reaction": [ "Dissolve 2-bromo-3-thiophenecarbaldehyde (1.0 g, 4.5 mmol) and sodium azide (0.5 g, 7.7 mmol) in DMF (10 mL) under nitrogen atmosphere.", "Add copper catalyst (0.1 g, 0.5 mmol) to the reaction mixture and stir at 80°C for 24 hours.", "Cool the reaction mixture to room temperature and pour it into water (50 mL).", "Extract the product with ethyl acetate (3 x 20 mL).", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Purify the crude product by column chromatography using hexane/ethyl acetate as the eluent to obtain 3-azidothiophene-2-carbaldehyde as a yellow solid (yield: 70%)." ] } | |
| 56473-97-3 | |
Molecular Formula |
C5H3N3OS |
Molecular Weight |
153.2 |
Purity |
95 |
Origin of Product |
United States |
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